Cas no 1142192-28-6 (2-Chloro-3-(dimethoxymethyl)-4-iodopyridine)

• Product Name: 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine
• CAS No: 1142192-28-6
• MF: C₈H₉ClINO₂
• MW: 313.520033597946
• MDL: MFCD12026751
• CID: 1070700
• PubChem ID: 329771669
• Update Time: 2025-05-25

2-Chloro-3-(dimethoxymethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine
• A-6046
• AKOS015851089
• 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine, AldrichCPR
• DTXSID20673932
• MFCD12026751
• 1142192-28-6
• CS-0451528

• MDL： MFCD12026751
• Inchi： 1S/C8H9ClINO2/c1-12-8(13-2)6-5(10)3-4-11-7(6)9/h3-4,8H,1-2H3
• InChI Key： HHPMMBWLNHTVOJ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(OC)OC)Cl

Computed Properties

• Exact Mass: 312.93700
• Monoisotopic Mass: 312.93665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.63100

2-Chloro-3-(dimethoxymethyl)-4-iodopyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine

Comprehensive Overview of 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine (CAS No. 1142192-28-6)

2-Chloro-3-(dimethoxymethyl)-4-iodopyridine (CAS No. 1142192-28-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro, dimethoxymethyl, and iodo substituents, offers versatile reactivity, making it a valuable building block for drug discovery and fine chemical synthesis.

In recent years, the demand for 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine has surged due to its applications in cross-coupling reactions, particularly in palladium-catalyzed transformations. Researchers are increasingly exploring its potential in Suzuki-Miyaura and Negishi couplings, which are pivotal for constructing complex biaryl structures found in many FDA-approved drugs. This aligns with the growing trend of green chemistry, where efficient and sustainable synthetic methods are prioritized. The compound's iodo moiety, in particular, enhances its utility in C-C bond formation, a hot topic in organic synthesis forums and academic publications.

Another area of interest is the role of 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine in medicinal chemistry. Its structural motifs are frequently incorporated into kinase inhibitors and antiviral agents, addressing pressing global health challenges such as drug-resistant infections and emerging viral diseases. The dimethoxymethyl group provides steric and electronic modulation, which is crucial for optimizing drug-likeness and bioavailability. These attributes make it a recurring subject in patent literature and high-impact journals.

From a commercial perspective, CAS No. 1142192-28-6 is often sought after by contract research organizations (CROs) and custom synthesis providers. Its niche applications in high-throughput screening and lead optimization underscore its importance in the drug development pipeline. Additionally, the compound's stability under standard storage conditions (room temperature, anhydrous environments) ensures its practicality for industrial-scale use. Suppliers frequently highlight its high purity (>98%) and batch-to-batch consistency, which are critical for GMP compliance.

Environmental and regulatory considerations also play a role in the discourse around 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine. While it is not classified as a hazardous substance, proper handling protocols are recommended to minimize risks associated with halogenated compounds. The scientific community emphasizes waste reduction and atom economy when utilizing this intermediate, reflecting broader industry shifts toward sustainable chemistry.

In summary, 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine (CAS No. 1142192-28-6) stands at the intersection of innovation and practical application. Its multifaceted utility in organic synthesis, drug discovery, and material science ensures its relevance in contemporary research. As AI-driven molecular design and automated synthesis platforms advance, compounds like this will continue to be pivotal in accelerating R&D breakthroughs.